Ethyl 4,5,6,7-tetrahydrothiazolo[5,4-C]pyridine-2-carboxylate

• IUPAC Name: ethyl 4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate
• InChI: InChI=1S/C9H12N2O2S/c1-2-13-9(12)8-11-6-3-4-10-5-7(6)14-8/h10H,2-5H2,1H3
• InChI Key: HDNCYFXHUOPWMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(S1)CNCC2
• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol

Description

Ethyl 4,5,6,7-tetrahydrothiazolo[5,4-C]pyridine-2-carboxylate is a chemical compound with the molecular formula C9H12N2O2S. It is used in the preparation of thiazolopyridine and tetrahydrothiazolopyridine derivatives. It has also been identified as an orally active factor Xa inhibitor.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12N2O2S.ClH/c1-2-13-9(12)8-11-6-3-4-10-5-7(6)14-8;/h10H,2-5H2,1H3;1H. This indicates that the molecule consists of a tetrahydrothiazolo[5,4-C]pyridine ring with an ethyl carboxylate group attached.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 248.73. It is a solid at room temperature and should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis of Heterocycles

• Pyridine-Based Heterocycles Synthesis : Ethyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate was used as a starting material to synthesize new pyridothienopyrimidine derivatives, demonstrating its utility in constructing complex heterocycles (El-Kashef et al., 2010).

• Transformations into Thiazolopyridine Derivatives : A study transformed Ethyl 4-[ 1-(dimethylamino)-3-ethoxy-3-oxoprop-1-en-2-yl]-2-[(dimethylamino)methylideneamino]thiazole-5-carboxylate into various thiazolopyridine derivatives, showcasing its versatility in organic synthesis (Albreht et al., 2009).

• Phosphine-Catalyzed Annulation : Ethyl 2-methyl-2,3-butadienoate, related to the compound , was used in a phosphine-catalyzed [4 + 2] annulation process to create tetrahydropyridines, highlighting its role in facilitating complex chemical reactions (Zhu et al., 2003).

Synthesis of Novel Compounds

• Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl) Derivatives : This compound was utilized to create derivatives of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate, expanding the range of novel synthesized molecules (Mohamed, 2021).

• Facile Synthesis of Thiazolopyridine Derivatives : Improved routes for preparing tetrahydrothiazolo[5,4-c]-pyridine-2-carboxylic acid derivatives were developed, demonstrating the compound's utility in streamlined synthetic processes (Haginoya et al., 2004).

Biomedical Applications

• Synthesis and Antioxidant Activity : The compound was involved in the synthesis of novel selenolopyridine derivatives, some of which displayed significant antioxidant activity, pointing to its potential biomedical applications (Zaki et al., 2017).

• Antimicrobial Evaluation : Ethyl 1,2-diamino-5-cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3carboxylate, a related compound, was used to synthesize polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines with notable antimicrobial activity (El‐Kazak & Ibrahim, 2013).

Mechanism of Action

While the exact mechanism of action is not specified in the search results, it has been identified as an orally active factor Xa inhibitor. Factor Xa is a key enzyme in the blood coagulation cascade, and inhibitors of this enzyme are used as anticoagulants.